Cas no 898765-50-9 (4'-fluoro-3-morpholinomethyl benzophenone)

4'-fluoro-3-morpholinomethyl benzophenone structure
898765-50-9 structure
Product Name:4'-fluoro-3-morpholinomethyl benzophenone
CAS No:898765-50-9
MF:C18H18FNO2
MW:299.339428424835
MDL:MFCD03841913
CID:994095
PubChem ID:24724687
Update Time:2025-04-20

4'-fluoro-3-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

    • (4-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
    • 4'-FLUORO-3-MORPHOLINOMETHYL BENZOPHENONE
    • 4'-FLUORO-3-MORPHOLINOMETHYLBENZOPHENONE
    • MFCD03841913
    • (4-Fluorophenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone
    • AKOS016020074
    • 898765-50-9
    • DTXSID30643085
    • 4'-fluoro-3-morpholinomethyl benzophenone
    • MDL: MFCD03841913
    • Inchi: 1S/C18H18FNO2/c19-17-6-4-15(5-7-17)18(21)16-3-1-2-14(12-16)13-20-8-10-22-11-9-20/h1-7,12H,8-11,13H2
    • InChI Key: OVGCKKBPTAWYKM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CCOCC1)=O

Computed Properties

  • Exact Mass: 299.13215698g/mol
  • Monoisotopic Mass: 299.13215698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.5Ų

4'-fluoro-3-morpholinomethyl benzophenone Pricemore >>

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